C.I.Fluorescent Brightener 151 (9CI)

Specification

• CAS No.: 12224-16-7
• Molecular Weight: 0

Introduction

Chemical Identity and Properties

C.I.Fluorescent Brightener 151 is identified by the CAS number 12224-16-7 and belongs to the broader category of fluorescent brightening agents. These compounds are designed to absorb ultraviolet light and re-emit it as visible blue light, creating an optical brightening effect that enhances the appearance of materials by counteracting yellowing and increasing perceived whiteness.

The compound has the molecular formula C36H34N12O8S2NA2 with a formula weight of 872.84 g/mol. The structure appears to be a stilbene derivative, which is typical for many fluorescent brighteners in commercial use. The presence of sulfonate groups (represented by the S in the formula) and sodium (NA) in the molecular formula suggests this compound exists as a sodium salt, which would contribute to its water solubility - an important characteristic for many industrial applications.

Table 1: Chemical Properties of C.I.Fluorescent Brightener 151

Property	Value
Common Name	Optical brightener VBL
CAS Number	12224-16-7
Molecular Formula	C36H34N12O8S2NA2
Formula Weight	872.84 g/mol
Chemical Class	Stilbene derivative
InChI Key	XLYOFNOQVPJJNP-UHFFFAOYSA-N

Classification and Nomenclature

C.I.Fluorescent Brightener 151 belongs to the Color Index (C.I.) classification system, which is an internationally recognized method for classifying dyes and colorants. The "C.I." prefix indicates its listing in the Color Index, while the number "151" represents its specific identification within the Fluorescent Brightener category. The suffix "(9CI)" likely indicates that this designation was established in the ninth edition of the Color Index.

Fluorescent brighteners as a class are also commonly referred to as optical brightening agents (OBAs), fluorescent whitening agents (FWAs), or simply whiteners. These compounds are designed to enhance the appearance of products by making them appear whiter and brighter through fluorescence mechanisms.

Comparative Analysis with Similar Compounds

To better understand C.I.Fluorescent Brightener 151, it's useful to compare it with other fluorescent brighteners for which more information is available. Fluorescent Brightener 113 (CAS# 12768-92-2) provides a valuable comparison point.

Table 2: Comparison between C.I.Fluorescent Brightener 151 and Fluorescent Brightener 113

Property	C.I.Fluorescent Brightener 151	Fluorescent Brightener 113
CAS Number	12224-16-7	12768-92-2
Molecular Formula	C36H34N12O8S2NA2	C40H42N12O10S2.2Na
Formula Weight	872.84 g/mol	960.958 g/mol
Classification	Stilbene derivative	Stilbene derivative
Known Applications	Likely paper and textiles	Food packaging paper and other paper materials

While both compounds are stilbene derivatives and likely share similar optical properties, the differences in their molecular formulas suggest variations in their specific performance characteristics and applications. These differences may affect properties such as solubility, affinity for different substrates, lightfastness, and brightness enhancement capabilities.

Industry	Potential Applications
Paper and Pulp	Whitening of paper products, including writing paper and packaging materials
Textiles	Brightening of natural and synthetic fibers
Detergents	Component in laundry formulations to enhance fabric brightness
Plastics	Incorporation into polymers to counteract yellowing
Coatings	Addition to paints and coatings to enhance visual appearance

Fluorescent Brightener 113, which shares structural similarities with C.I.Fluorescent Brightener 151, is specifically used in paper materials including food packaging paper. This suggests that C.I.Fluorescent Brightener 151 may have similar applications, potentially with specific advantages for certain types of paper or textile substrates.

Mechanism of Action

The effectiveness of fluorescent brighteners like C.I.Fluorescent Brightener 151 stems from their photophysical properties. The basic mechanism involves:

• Absorption of ultraviolet light (typically in the 340-370 nm range)

• Re-emission of the absorbed energy as visible blue light (typically in the 420-470 nm range)

• Addition of this blue light to the reflected spectrum, which compensates for yellowing and creates the perception of enhanced whiteness

This mechanism is based on the conjugated molecular structure of stilbene derivatives, which creates the necessary electronic configuration for fluorescence. The specific substituent groups on the basic stilbene structure affect the exact absorption and emission wavelengths, as well as the quantum yield of fluorescence.

Property	Likely Characteristics
Physical State	Solid powder at room temperature
Color	Pale yellow to greenish-yellow (common for stilbene derivatives)
Solubility	Water-soluble (due to presence of sulfonate groups and Na ions)
UV Absorption	Likely maximum absorption in the 340-370 nm range
Fluorescence	Likely emission maximum in the 420-470 nm range
Stability	Moderate to good stability in normal storage conditions

Research Gaps and Future Directions

The limited specific information available about C.I.Fluorescent Brightener 151 highlights several research gaps that warrant further investigation:

• Detailed physical and chemical properties, including precise solubility data in various solvents

• Specific performance characteristics across different substrates and application conditions

• Comparative efficacy studies against other fluorescent brighteners

• Comprehensive toxicological and ecological assessment

• Optimization of application methods for different industries

Future research directions might focus on enhancing the performance of fluorescent brighteners like C.I.Fluorescent Brightener 151 while addressing environmental and safety concerns, potentially through structural modifications or novel application technologies.